Cas no 6189-44-2 (N~2~-(4-chloro-2-methylphenyl)-N-naphthalen-1-yl-N~2~-(phenylsulfonyl)glycinamide)

• Product Name: N~2~-(4-chloro-2-methylphenyl)-N-naphthalen-1-yl-N~2~-(phenylsulfonyl)glycinamide
• CAS No: 6189-44-2
• MF: C₂₅H₂₁ClN₂O₃S
• MW: 464.963844060898
• CID: 1631946
• PubChem ID: 1356999
• Update Time: 2025-04-21

N~2~-(4-chloro-2-methylphenyl)-N-naphthalen-1-yl-N~2~-(phenylsulfonyl)glycinamide Chemical and Physical Properties

Names and Identifiers

• N~2~-(4-chloro-2-methylphenyl)-N-naphthalen-1-yl-N~2~-(phenylsulfonyl)glycinamide
• acetamide, 2-[(4-chloro-2-methylphenyl)(phenylsulfonyl)amino]-N-1-naphthalenyl-
• 2-[N-(benzenesulfonyl)-4-chloro-2-methylanilino]-N-naphthalen-1-ylacetamide
• Oprea1_183608
• 6189-44-2
• DTXSID20362051
• AKOS000384096
• ST51015775
• STL137416
• N~2~-(4-chloro-2-methylphenyl)-N~1~-1-naphthyl-N~2~-(phenylsulfonyl)glycinamide

• Inchi： 1S/C25H21ClN2O3S/c1-18-16-20(26)14-15-24(18)28(32(30,31)21-10-3-2-4-11-21)17-25(29)27-23-13-7-9-19-8-5-6-12-22(19)23/h2-16H,17H2,1H3,(H,27,29)
• InChI Key： SRYZLSLAUKKWAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N(CC(NC1=CC=CC2C=CC=CC1=2)=O)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 464.09633
• Monoisotopic Mass: 464.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.69
• PSA: 66.48